Cas no 38186-88-8 (2-chloro-5-fluoropyridine-3-carboxylic acid)

2-Chloro-5-fluoropyridine-3-carboxylic acid is a versatile heterocyclic building block widely used in pharmaceutical and agrochemical synthesis. Its key structural features—a carboxylic acid group at the 3-position and halogen substituents at the 2- and 5-positions—enable diverse functionalization, making it valuable for constructing complex molecules. The electron-withdrawing effects of the chloro and fluoro substituents enhance reactivity in nucleophilic aromatic substitution and metal-catalyzed cross-coupling reactions. This compound is particularly useful in the development of active pharmaceutical ingredients (APIs) and crop protection agents due to its stability and compatibility with multistep synthetic routes. Its high purity and well-defined reactivity profile ensure consistent performance in research and industrial applications.
2-chloro-5-fluoropyridine-3-carboxylic acid structure
38186-88-8 structure
Product Name:2-chloro-5-fluoropyridine-3-carboxylic acid
CAS No:38186-88-8
MF:C6H3ClFNO2
MW:175.544924020767
MDL:MFCD03092932
CID:54823
PubChem ID:11435243
Update Time:2025-06-07

2-chloro-5-fluoropyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2-Chloro-5-fluoronicotinic acid
    • 2-Chloro-5-fluoro-nicotinic acid
    • 2-chloro-5-fluoropyridine-3-carboxylic acid
    • 2-Chloro-5-fluoronicotinicacid
    • 2-chloro-5-fluoro nicotinic acid
    • 3-PYRIDINECARBOXYLIC ACID, 2-CHLORO-5-FLUORO-
    • PubChem9827
    • PubChem10595
    • 2-chloro-5-fluoro-pyridine-3-carboxylic Acid
    • KSC222E4H
    • 5-fluoro-2-chloronicotinic acid
    • WMADTZFXZAITIR-UHFFFAOYSA-N
    • BCP24549
    • SBB065470
    • A
    • PB34056
    • TRA0090431
    • PS
    • MDL： MFCD03092932
    • Inchi： 1S/C6H3ClFNO2/c7-5-4(6(10)11)1-3(8)2-9-5/h1-2H,(H,10,11)
    • InChI Key： WMADTZFXZAITIR-UHFFFAOYSA-N
    • SMILES： ClC1C(C(=O)O)=CC(=CN=1)F

Computed Properties

  • Exact Mass: 174.98400
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 167
  • Topological Polar Surface Area: 50.2

Experimental Properties

  • Color/Form: White to Yellow Solid
  • Density: 1.576
  • Melting Point: 143-144 °C
  • Boiling Point: 297℃ at 760 mmHg
  • Flash Point: 133.4 ºC
  • Refractive Index: 1.313
  • PSA: 50.19000
  • LogP: 1.57230

2-chloro-5-fluoropyridine-3-carboxylic acid Security Information

2-chloro-5-fluoropyridine-3-carboxylic acid Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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2-chloro-5-fluoropyridine-3-carboxylic acid Production Method

2-chloro-5-fluoropyridine-3-carboxylic acid Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:38186-88-8)2-氯-5-氟烟酸
Order Number:LE7228023;LE2736
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:46
Price ($):discuss personally
Email:18501500038@163.com

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Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:38186-88-8)2-氯-5-氟烟酸
LE7228023;LE2736
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry
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